Cas no 87529-20-2 (4-Isoxazolecarboxylicacid,5-amino-3-phenyl-(6CI,9CI))

• Product Name: 4-Isoxazolecarboxylicacid,5-amino-3-phenyl-(6CI,9CI)
• CAS No: 87529-20-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 992609
• PubChem ID: 28812091
• Update Time: 2025-06-08

4-Isoxazolecarboxylicacid,5-amino-3-phenyl-(6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,5-amino-3-phenyl-(6CI,9CI)
• 5-amino-3-phenyl-1,2-oxazole-4-carboxylic acid
• DTXSID50651682
• 87529-20-2
• 5-Amino-3-phenylisoxazole-4-carboxylic acid
• 5-Amino-3-phenylisoxazole-4-carboxylicacid
• 5-AMINO-3-PHENYL-ISOXAZOLE-4-CARBOXYLIC ACID
• 4-ISOXAZOLECARBOXYLIC ACID, 5-AMINO-3-PHENYL-
• DB-272616

• Inchi： 1S/C10H8N2O3/c11-9-7(10(13)14)8(12-15-9)6-4-2-1-3-5-6/h1-5H,11H2,(H,13,14)
• InChI Key： HCZDOOMLZOGLNX-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-Isoxazolecarboxylicacid,5-amino-3-phenyl-(6CI,9CI)

4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- (CAS No. 87529-20-2): A Comprehensive Overview

The compound 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- (CAS No. 87529-20-2) is a fascinating molecule with significant potential in the field of pharmaceutical research and development. This heterocyclic compound belongs to the isoxazole family, characterized by a five-membered ring containing an oxygen atom and an isoxazole core. The presence of both amino and phenyl substituents on the isoxazole ring endows this molecule with unique chemical properties and biological activities that have garnered considerable interest from researchers.

In recent years, there has been a surge in the exploration of isoxazole derivatives due to their diverse pharmacological effects. The 5-amino group and the 3-phenyl moiety play crucial roles in modulating the biological activity of this compound. The amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the phenyl ring contributes to hydrophobic interactions, influencing the compound's solubility and metabolic stability.

One of the most compelling aspects of 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop novel compounds with therapeutic applications. For instance, studies have shown that derivatives of this molecule exhibit promising activities against various diseases, including infectious diseases and inflammatory conditions. The isoxazole core has been identified as a key pharmacophore in several bioactive molecules, making it an attractive target for medicinal chemists.

The synthesis of 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- involves multi-step organic reactions that highlight the complexity and precision required in pharmaceutical chemistry. The introduction of the amino group at the 5-position and the phenyl group at the 3-position requires careful optimization of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, which are essential for large-scale pharmaceutical applications.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical research has demonstrated that derivatives of 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- exhibit inhibitory effects on several enzymes and receptors involved in disease pathways. For example, some derivatives have shown potent activity against enzymes implicated in inflammation, suggesting their potential use in treating inflammatory disorders. Additionally, studies have explored their antimicrobial properties, highlighting their role in combating resistant bacterial strains.

The pharmacokinetic properties of 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Research has indicated that modifications to the amino and phenyl groups can significantly influence these properties. By optimizing these substituents, scientists can enhance the bioavailability and reduce potential side effects, making the compound more suitable for clinical use.

In conclusion, 4-Isoxazolecarboxylic acid, 5-amino-3-phenyl- (CAS No. 87529-20-2) represents a valuable compound in pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications and optimize synthetic methods, this molecule is poised to play a significant role in addressing various health challenges.